OABK
OABK
OABK is a small molecule switch that can be used to control protein activity. Genetic encoding of OABK using a pyrrolysyl tRNA synthetase/tRNACUA pair in mammalian cells enables the site-specific introduction of a small molecule-removable protecting group into the protein of interest. A phosphine-mediated Staudinger reduction is used to re-activate protein function.
Brand Name:
Vulcanchem
CAS No.:
1984862-48-7
VCID:
VC0537900
InChI:
InChI=1S/C14H19N5O4.ClH/c15-12(13(20)21)3-1-2-8-17-14(22)23-9-10-4-6-11(7-5-10)18-19-16;/h4-7,12H,1-3,8-9,15H2,(H,17,22)(H,20,21);1H/t12-;/m0./s1
SMILES:
N[C@@H](CCCCNC(OCC1=CC=C(N=[N+]=[N-])C=C1)=O)C(O)=O.[H]Cl
Molecular Formula:
C14H20ClN5O4
Molecular Weight:
357.795
OABK
CAS No.: 1984862-48-7
Inhibitors
VCID: VC0537900
Molecular Formula: C14H20ClN5O4
Molecular Weight: 357.795
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1984862-48-7 |
---|---|
Product Name | OABK |
Molecular Formula | C14H20ClN5O4 |
Molecular Weight | 357.795 |
IUPAC Name | N6-(((4-Azidobenzyl)oxy)carbonyl)-L-lysine hydrochloride |
Standard InChI | InChI=1S/C14H19N5O4.ClH/c15-12(13(20)21)3-1-2-8-17-14(22)23-9-10-4-6-11(7-5-10)18-19-16;/h4-7,12H,1-3,8-9,15H2,(H,17,22)(H,20,21);1H/t12-;/m0./s1 |
Standard InChIKey | AQUASNYNCOKBBC-YDALLXLXSA-N |
SMILES | N[C@@H](CCCCNC(OCC1=CC=C(N=[N+]=[N-])C=C1)=O)C(O)=O.[H]Cl |
Appearance | Solid powder |
Description | OABK is a small molecule switch that can be used to control protein activity. Genetic encoding of OABK using a pyrrolysyl tRNA synthetase/tRNACUA pair in mammalian cells enables the site-specific introduction of a small molecule-removable protecting group into the protein of interest. A phosphine-mediated Staudinger reduction is used to re-activate protein function. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | OABK; ortho-azidobenzyloxycarbonyl-L-lysine hydrochloride |
Reference | 1: Small Molecule Control of Protein Function through Staudinger Reduction Ji Luo, Qingyang Liu, Kunihiko Morihiro, Alexander Deiters Nat Chem. Author manuscript; available in PMC 2017 Jan 25.Published in final edited form as: Nat Chem. 2016 Nov; 8(11): 1027–1034. Published online 2016 Jul 25. doi: 10.1038/nchem.2573 PMCID: PMC5119652 2: Approximate steady-state properties of lattices of interacting three-state enzyme molecules: a novel phase transition. T L Hill, L Stein Proc Natl Acad Sci U S A. 1979 Mar; 76(3): 1014–1017. PMCID: PMC383177 |
Last Modified | Aug 20 2021 |
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